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Compound of Interest

Compound Name: (2S)-N'-Nitrosonornicotine-d4

CAS No.: 1426174-36-8

Cat. No.: B569268

Get Quote

This document provides essential, in-depth guidance for the proper handling and disposal of

(2S)-N'-Nitrosonornicotine-d4. As a deuterated isotopologue of a known potent carcinogen,

this compound demands rigorous adherence to safety protocols to protect laboratory personnel

and the environment. This guide moves beyond a simple checklist, offering a procedural and

logical framework built on the principles of chemical safety and regulatory compliance.

Hazard Assessment and Core Compound
Characteristics
(2S)-N'-Nitrosonornicotine-d4 is the stable-isotope labeled version of N-Nitrosonornicotine

(NNN), a tobacco-specific nitrosamine.[1][2] The primary hazard associated with this compound

is not radiological but chemical. Deuterium (d4) is a stable, non-radioactive isotope of

hydrogen; therefore, its presence does not require radiological handling procedures.[3][4] The

disposal protocol is dictated entirely by the potent carcinogenicity and toxicity of the parent

NNN molecule.

NNN is reasonably anticipated to be a human carcinogen and has demonstrated mutagenic

activity.[1][5] It is classified as acutely toxic if swallowed.[6][7] Exposure can occur through
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ingestion, inhalation, or skin contact.[8] Therefore, all waste streams containing this compound,

regardless of concentration, must be treated as hazardous carcinogenic waste.

Table 1: Chemical and Hazard Identification

Property Description Source(s)

Chemical Name
(2S)-3-((1-nitroso-2-

pyrrolidinyl)-d4)pyridine
[2]

Synonyms NNN-d4 [2]

CAS Number 66148-19-4 [6]

Molecular Formula C₉H₇D₄N₃O [6]

Physical State Solid or yellow oil [6][9]

Primary Hazards

Acutely Toxic (Oral, Category

3), Carcinogen (Category

1A/2)

[6][7]

Isotopic Label
Deuterium (d4) - Stable

Isotope
[1]

The Disposal Workflow: A Self-Validating System
The foundation of safe disposal is a system that prevents exposure and ensures regulatory

compliance. This involves a multi-step process from the point of generation to final removal by

a certified hazardous waste contractor. It is illegal and dangerous to dispose of this chemical

down the drain or in regular trash.[10][11]

Mandatory Personal Protective Equipment (PPE)
Before handling the compound or its waste, ensure the following PPE is worn. This is a non-

negotiable minimum for protecting yourself from exposure.
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PPE Category Specification Rationale

Hand Protection

Nitrile or other chemically

resistant gloves. Double-

gloving is recommended.

Prevents dermal absorption.

Gloves must be inspected

before use and disposed of as

contaminated solid waste after

handling.

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes of

solutions containing the

compound.

Body Protection

A lab coat, fully buttoned.

Consider a chemically resistant

apron for bulk handling.

Prevents contamination of

personal clothing.

Contaminated lab coats must

be professionally laundered.

[12]

Respiratory

Required when handling the

solid compound outside of a

fume hood to prevent

inhalation of dusts.

NNN is toxic and carcinogenic;

airborne particles pose a

significant inhalation risk.

Step-by-Step Waste Segregation and Collection Protocol
Principle of Causality: The immediate segregation of waste at the point of generation is the

most critical step in preventing cross-contamination and ensuring the waste stream is correctly

identified for disposal. Mixing hazardous waste with non-hazardous waste is not only a

compliance violation but also needlessly increases the volume and cost of hazardous waste

disposal.[13]

Identify All Waste Streams:

Grossly Contaminated Solids: This includes any remaining solid (2S)-N'-
Nitrosonornicotine-d4, weigh paper, and spatulas used for transfer.

Trace Contaminated Solids: This category includes pipette tips, gloves, bench paper, and

any other disposable labware that has come into contact with the compound.
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Contaminated Liquids: This includes unused solutions, solvent rinses from glassware, and

mobile phases from chromatographic analyses.

Contaminated Sharps: Needles, syringes, and glass Pasteur pipettes must be segregated

into a dedicated, puncture-resistant sharps container.[14]

Prepare Designated Waste Containers:

Use only chemically compatible, leak-proof containers with secure, tight-fitting lids.[11] For

liquid waste, secondary containment (such as a larger bin or tray) is mandatory to contain

potential spills.[14]

Clearly label each container before adding any waste. The label must include:

The words "HAZARDOUS WASTE"[13]

The full chemical name: (2S)-N'-Nitrosonornicotine-d4 (do not use abbreviations)[13]

An indication of the hazard: "Toxic," "Carcinogen"

A list of all chemical components in the container, including solvents (e.g., "Methanol,"

"Acetonitrile").

The accumulation start date (the date the first drop of waste is added).

Accumulate Waste:

Keep all hazardous waste containers closed except when actively adding waste.[11]

Store the waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory. This area should be under the direct control of lab personnel and away from

general lab traffic.[11][15]

Never mix incompatible waste streams. For instance, do not mix acidic waste with basic

waste. While (2S)-N'-Nitrosonornicotine-d4 itself is unlikely to cause a violent reaction,

the solvents it is dissolved in might. A "no mixing" policy is the safest approach.[13]

Arrange for Professional Disposal:
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Hazardous waste disposal is highly regulated by state and federal laws, including the

EPA's Resource Conservation and Recovery Act (RCRA).[15]

Contact your institution's Environmental Health & Safety (EH&S) department or a certified

hazardous waste disposal company to schedule a pickup.[13] Do not allow waste to

accumulate beyond regulatory limits (e.g., 55 gallons in an SAA, or for longer than

permitted by your site's generator status).[11][15]

Decontamination and Spill Management
Accidents happen, and a prepared response is critical to mitigating exposure.

Surface and Equipment Decontamination
For routine cleaning of glassware and surfaces, a multi-step rinse is effective.

Initial Rinse: Rinse with the solvent used in the experiment (e.g., methanol, acetonitrile) to

remove the bulk of the compound. This rinseate must be collected as hazardous liquid

waste.

Detergent Wash: Wash with a laboratory detergent and hot water.[16]

Final Rinse: Rinse thoroughly with deionized water.

For chemical degradation of trace residues on equipment, procedures using aluminum-nickel

alloy and aqueous alkali have been shown to effectively reduce nitrosamines to less harmful

amines.[17][18] This method is suitable for decontaminating reaction vessels before they are

removed from a controlled area but is not a method for bulk waste disposal.[9]

Emergency Spill Protocol
In the event of a spill, immediate and correct action is required.[12]

Evacuate and Alert: Immediately alert others in the area and evacuate if the spill is large or in

a poorly ventilated space.

Secure the Area: Prevent entry to the spill area.
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Don PPE: Before attempting any cleanup, don the full PPE listed in section 2.1.

Contain and Absorb: For liquid spills, cover with an inert absorbent material such as

vermiculite, dry sand, or a chemical spill pillow.

Collect Waste: Carefully scoop the absorbed material and any contaminated solids into a

designated hazardous waste container.

Decontaminate: Clean the spill area using the surface decontamination procedure described

above.

Report: Report the incident to your laboratory supervisor and EH&S department.

Visualized Disposal Workflow
The following diagram illustrates the decision-making process for managing waste streams

containing (2S)-N'-Nitrosonornicotine-d4.
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Waste Generation Point
((2S)-N'-Nitrosonornicotine-d4)

Solid Waste
(Gloves, Tips, Weigh Paper)

 Is it solid? 

Liquid Waste
(Solvents, Solutions, Rinsate)

 Is it liquid? 

Sharps Waste
(Needles, Glass Pipettes)

 Is it a sharp? 

Labeled Hazardous
Solid Waste Container

Labeled Hazardous
Liquid Waste Carboy

(in Secondary Containment)

Puncture-Resistant
Sharps Container

Store in Satellite
Accumulation Area (SAA)

Arrange Pickup by EH&S or
Certified Waste Contractor

Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Decision workflow for segregating (2S)-N'-Nitrosonornicotine-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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